Cas no 2171984-70-4 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid
• CAS No: 2171984-70-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5972997
• PubChem ID: 165541225
• Update Time: 2025-06-25

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxane-4-carboxylic acid
• 2171984-70-4
• EN300-1485069

• Inchi： 1S/C27H32N2O6/c30-24(29-18-27(25(31)32)12-15-34-16-13-27)11-5-6-14-28-26(33)35-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,23H,5-6,11-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KXDBQIMYMHHUNO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid

Professional Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic Acid (CAS No. 2171984-70-4)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid, with the CAS number 2171984-70-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a fluorenyl moiety and an oxane ring. The presence of these functional groups imparts unique chemical properties, making it a valuable candidate for various applications in drug discovery and molecular biology.

The nomenclature of this compound provides a detailed insight into its molecular structure. The term "fluoren-9-yl" indicates the presence of a fluorene derivative, which is known for its stability and rigidity due to its aromatic nature. The "methoxycarbonyl" group suggests the presence of an ester-like functionality, which can influence the compound's solubility and reactivity. Additionally, the "pentanamidomethyl" moiety introduces an amide bond, which is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The "oxane" ring further enhances the structural complexity, contributing to the compound's unique physicochemical properties.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their potential applications in medicinal chemistry. Fluorene-based molecules have been extensively studied for their fluorescence properties, which make them useful in imaging techniques and as probes in biological assays. Furthermore, the amide functionalities present in this compound can serve as pharmacophores, interacting with specific targets in biological systems. This has led to extensive research into the synthesis and characterization of fluorene-based amides for therapeutic purposes.

The oxane ring in 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid adds another layer of complexity to its structure. Oxanes are known for their ability to stabilize reactive intermediates and enhance the metabolic stability of drug candidates. This property is particularly valuable in pharmaceutical development, where maintaining the integrity of a drug molecule throughout metabolic processes is crucial. The combination of a fluorenyl moiety and an oxane ring in this compound suggests that it may exhibit enhanced stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with complex architectures often exhibit unique biological activities that cannot be replicated by simpler molecules. 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid exemplifies this principle, as its intricate structure may confer novel pharmacological properties. Researchers have been exploring its potential as a lead compound for the development of new therapeutic agents targeting various diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenyl methoxycarbonyl group necessitates precise control over reaction conditions to avoid side products. Similarly, the formation of the amide bond requires careful consideration of coupling reagents and reaction environments. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with increasing efficiency, opening up new possibilities for drug development.

In addition to its synthetic challenges, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid has been studied for its potential biological activities. Preliminary experiments suggest that it may interact with specific proteins or enzymes involved in disease pathways. These interactions could be exploited to develop new treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can predict how 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid interacts with biological targets at the atomic level. These insights can guide experimental design and help optimize lead compounds for better efficacy and selectivity. The integration of computational chemistry with traditional experimental approaches has accelerated the pace of drug discovery in recent years.

Future directions in the study of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid may include exploring its derivatives and analogs to identify more potent and selective bioactive molecules. Additionally, researchers may investigate its potential applications in areas beyond pharmaceuticals, such as materials science or agrochemicals. The versatility of this compound underscores the importance of structural diversity in chemical research.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxane-4-carboxylic acid (CAS No. 2171984-70-4) is a structurally complex organic molecule with significant potential in various fields of research. Its unique combination of functional groups makes it a valuable candidate for drug discovery and molecular biology studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.